N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide

• IUPAC Name: N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxypyridine-4-carboxamide
• InChI: InChI=1S/C18H18FN3O2/c1-10-11(2)22-17-13(6-14(19)8-15(10)17)9-21-18(23)12-4-5-20-16(7-12)24-3/h4-8,22H,9H2,1-3H3,(H,21,23)
• InChI Key: SZDYSJVYCMKHBM-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(NC2=C(C=C(C=C12)F)CNC(=O)C3=CC(=NC=C3)OC)C
• Molecular Formula: C18H18FN3O2
• Molecular Weight: 327.4 g/mol

Description

N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide, also known as 5F-MDMB-PICA, is a synthetic cannabinoid that has gained popularity in the research community due to its potent effects and unique chemical structure. In

Mechanism of Action

The mechanism of action of N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide is similar to that of other synthetic cannabinoids. This compound binds to the CB1 and CB2 receptors in the endocannabinoid system, which are primarily located in the brain and immune cells, respectively. Binding to these receptors leads to a cascade of signaling events that ultimately result in the physiological effects of synthetic cannabinoids.
Biochemical and Physiological Effects:
This compound has been shown to have a wide range of biochemical and physiological effects. These effects include analgesia, anti-inflammatory activity, and anxiolytic effects. Additionally, this compound has been shown to have potent effects on the cardiovascular system, including changes in blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide in lab experiments is its potency and selectivity for the CB1 and CB2 receptors. This compound has been shown to have high binding affinity for these receptors, which makes it an ideal tool for studying the effects of synthetic cannabinoids on the endocannabinoid system. However, one limitation of using this compound is its potential for toxicity and adverse effects. Researchers must take precautions when handling this compound and ensure that appropriate safety measures are in place.

Future Directions

There are several future directions for research on N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide. One area of interest is the potential therapeutic applications of this compound, particularly in the treatment of pain and inflammation. Additionally, researchers may explore the effects of this compound on other physiological processes, such as appetite and sleep. Finally, further studies are needed to fully understand the potential risks and adverse effects of this compound, particularly with long-term use.

Synthesis Methods

The synthesis of N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide involves several steps that require advanced knowledge of organic chemistry. First, 5-fluoro-2,3-dimethyl-1H-indole is reacted with formaldehyde and a primary amine to form an imine intermediate. This intermediate is then reduced to the corresponding amine using a reducing agent such as sodium borohydride. The resulting amine is then reacted with 2-methoxyisonicotinic acid chloride to form the final product, this compound.

Scientific Research Applications

N-[(5-fluoro-2,3-dimethyl-1H-indol-7-yl)methyl]-2-methoxyisonicotinamide has been used extensively in scientific research to study the effects of synthetic cannabinoids on the endocannabinoid system. This compound has been shown to have potent binding affinity for the CB1 and CB2 receptors, which are the primary targets of synthetic cannabinoids. Researchers have used this compound to study the effects of synthetic cannabinoids on pain, inflammation, anxiety, and other physiological processes.